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Compound of Interest

Compound Name: Feruloyltyramine

Cat. No.: B1665223 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Feruloyltyramine, tailored for researchers, scientists, and drug development professionals. By

adhering to these procedural steps, laboratories can ensure a safe environment and proper

management of this chemical compound.

Personal Protective Equipment (PPE)
When handling Feruloyltyramine, especially in its solid, powdered form, adherence to the

following Personal Protective Equipment (PPE) guidelines is mandatory to prevent skin contact,

eye exposure, and inhalation.

PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant nitrile

gloves.

Eye Protection Safety Goggles Chemical splash goggles.

Body Protection Lab Coat Standard laboratory coat.

Respiratory Protection Facemask

A facemask should be worn to

prevent inhalation of the

powder.
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While a specific Occupational Exposure Limit (OEL) for Feruloyltyramine has not been

established, a 90-day subchronic toxicity study in rats provides a No Observed Adverse Effect

Level (NOAEL). This data is critical in assessing the compound's toxicological profile.

Metric Value Species Sex

No Observed Adverse

Effect Level (NOAEL)

1474 mg/kg body

weight/day
Rat Male

1958 mg/kg body

weight/day
Rat Female

In vitro genotoxicity studies, including the Ames test and a micronucleus assay, have shown

Feruloyltyramine to be non-genotoxic[1].

Experimental Protocol Summary: 90-Day Rodent
Toxicity Study
The NOAEL was determined through a 90-day subchronic toxicity study where Sprague

Dawley rats were administered N-trans-feruloyltyramine in their diet at concentrations of

5000, 10,000, and 20,000 ppm[1]. Throughout the study, clinical observations, body weight,

food consumption, and clinical pathology were monitored. At the conclusion of the 90-day

period, a full necropsy and histopathological examination were performed. The study concluded

that at the tested dose levels, there were no adverse findings related to the administration of N-

trans-feruloyltyramine[1].

Operational Plan: Handling Feruloyltyramine
1. Preparation and Engineering Controls:

Ensure a well-ventilated work area. A chemical fume hood is recommended when handling

larger quantities or if there is a risk of aerosolization.

Designate a specific area for handling Feruloyltyramine to minimize contamination.

Ensure safety showers and eyewash stations are readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1665223?utm_src=pdf-body
https://www.benchchem.com/product/b1665223?utm_src=pdf-body
https://www.researchgate.net/publication/390940255_The_safety_assessment_of_N-trans-feruloyltyramine_using_In_vitro_genotoxicity_studies_and_90-day_toxicity_study_in_rats
https://www.benchchem.com/product/b1665223?utm_src=pdf-body
https://www.researchgate.net/publication/390940255_The_safety_assessment_of_N-trans-feruloyltyramine_using_In_vitro_genotoxicity_studies_and_90-day_toxicity_study_in_rats
https://www.benchchem.com/product/b1665223?utm_src=pdf-body
https://www.researchgate.net/publication/390940255_The_safety_assessment_of_N-trans-feruloyltyramine_using_In_vitro_genotoxicity_studies_and_90-day_toxicity_study_in_rats
https://www.benchchem.com/product/b1665223?utm_src=pdf-body
https://www.benchchem.com/product/b1665223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Donning PPE:

Before handling the compound, put on all required PPE as specified in the table above.

3. Weighing and Aliquoting:

Handle Feruloyltyramine as a solid powder with care to avoid creating dust.

Use a spatula or other appropriate tools for transfer.

If creating solutions, add the solid to the solvent slowly to avoid splashing.

4. Post-Handling:

Thoroughly clean the work area with an appropriate solvent and decontaminating solution.

Properly remove and dispose of contaminated PPE.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Feruloyltyramine is classified as hazardous to the aquatic environment (H400: Very toxic to

aquatic life; H410: Very toxic to aquatic life with long lasting effects). Therefore, proper disposal

is critical to prevent environmental contamination.

1. Waste Segregation and Collection:

Collect all solid waste contaminated with Feruloyltyramine (e.g., weighing paper,

contaminated gloves, and pipette tips) in a designated, sealed, and clearly labeled

hazardous waste container.

Collect all liquid waste containing Feruloyltyramine in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatible.

2. Container Labeling:
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Label all waste containers with "Hazardous Waste," the full chemical name

"Feruloyltyramine," and the appropriate hazard pictograms (environmentally hazardous).

3. Storage:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company.

Do not dispose of Feruloyltyramine down the drain or in regular trash.

Workflow for Handling and Disposal of
Feruloyltyramine
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Caption: Workflow for the safe handling and disposal of Feruloyltyramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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